![molecular formula C16H20Cl2N2O2 B4445996 (5-chloro-2-ethoxy-3-methoxybenzyl)(pyridin-3-ylmethyl)amine hydrochloride](/img/structure/B4445996.png)
(5-chloro-2-ethoxy-3-methoxybenzyl)(pyridin-3-ylmethyl)amine hydrochloride
Overview
Description
(5-chloro-2-ethoxy-3-methoxybenzyl)(pyridin-3-ylmethyl)amine hydrochloride is a chemical compound with potential applications in scientific research. It is a synthetic compound that is used in the study of various biological processes, including cellular signaling and gene expression.
Scientific Research Applications
(5-chloro-2-ethoxy-3-methoxybenzyl)(pyridin-3-ylmethyl)amine hydrochloride has potential applications in scientific research. It has been shown to have a high affinity for certain receptors in the brain, including the dopamine D2 receptor and the serotonin 5-HT1A receptor. This makes it a useful tool for studying the role of these receptors in various biological processes.
Mechanism of Action
The mechanism of action of (5-chloro-2-ethoxy-3-methoxybenzyl)(pyridin-3-ylmethyl)amine hydrochloride is not fully understood. However, it is thought to act as a partial agonist at the dopamine D2 receptor and a full agonist at the serotonin 5-HT1A receptor. This results in a complex interplay between the two receptors, which can lead to a variety of biological effects.
Biochemical and Physiological Effects:
(5-chloro-2-ethoxy-3-methoxybenzyl)(pyridin-3-ylmethyl)amine hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the release of dopamine in the brain, which can lead to increased motivation and reward-seeking behavior. It has also been shown to modulate the activity of certain neurotransmitters, including serotonin and glutamate.
Advantages and Limitations for Lab Experiments
One advantage of using (5-chloro-2-ethoxy-3-methoxybenzyl)(pyridin-3-ylmethyl)amine hydrochloride in lab experiments is its high affinity for certain receptors in the brain. This makes it a useful tool for studying the role of these receptors in various biological processes. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are many potential future directions for research involving (5-chloro-2-ethoxy-3-methoxybenzyl)(pyridin-3-ylmethyl)amine hydrochloride. One area of interest is its potential as a treatment for certain neurological and psychiatric disorders, including depression and schizophrenia. Another area of interest is its potential as a tool for studying the role of dopamine and serotonin receptors in addiction and reward-seeking behavior. Additionally, further research is needed to fully understand its mechanism of action and to develop more specific and potent compounds for use in scientific research.
properties
IUPAC Name |
N-[(5-chloro-2-ethoxy-3-methoxyphenyl)methyl]-1-pyridin-3-ylmethanamine;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19ClN2O2.ClH/c1-3-21-16-13(7-14(17)8-15(16)20-2)11-19-10-12-5-4-6-18-9-12;/h4-9,19H,3,10-11H2,1-2H3;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OGVFAGJZJHNWGE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1OC)Cl)CNCC2=CN=CC=C2.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20Cl2N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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